Cas no 92303-12-3 (1H-Benzimidazole, 2-methyl-4,6-dinitro-)

• Product Name: 1H-Benzimidazole, 2-methyl-4,6-dinitro-
• CAS No: 92303-12-3
• MF: C₈H₆N₄O₄
• MW: 222.15764093399
• CID: 753500
• PubChem ID: 11127857
• Update Time: 2025-04-19

1H-Benzimidazole, 2-methyl-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-methyl-4,6-dinitro-
• 2-methyl-4,6-dinitro-1H-benzimidazole
• 92303-12-3
• DTXSID90456219

• Inchi： 1S/C8H6N4O4/c1-4-9-6-2-5(11(13)14)3-7(12(15)16)8(6)10-4/h2-3H,1H3,(H,9,10)
• InChI Key： GQIQKYVQFNHIQN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1N=C(C)N2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.03890469g/mol
• Monoisotopic Mass: 222.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų